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Compound of Interest

Compound Name: 2'-Hydroxyacetophenone

Cat. No.: B008834 Get Quote

An In-depth Technical Guide on 2'-Hydroxyacetophenone: Molecular Structure and Weight

For researchers, scientists, and professionals in drug development, a precise understanding of

the molecular characteristics of chemical compounds is fundamental. This guide provides a

detailed overview of the molecular structure and weight of 2'-Hydroxyacetophenone, a

compound of significant interest in various chemical and pharmaceutical research areas.

Molecular and Physicochemical Data
2'-Hydroxyacetophenone, a substituted aromatic ketone, possesses a unique set of

properties that are crucial for its application and study. The quantitative data for this compound

are summarized below for straightforward reference and comparison.
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Identifier Value

Molecular Formula C8H8O2[1][2][3]

Molecular Weight 136.15 g/mol [1][2][3][4]

IUPAC Name 1-(2-hydroxyphenyl)ethanone[1][2][5]

Synonyms 2-Acetylphenol, o-Hydroxyacetophenone[1][2][5]

CAS Number 118-93-4[2][3][5]

SMILES CC(=O)C1=CC=CC=C1O[1][2][5]

InChI Key JECYUBVRTQDVAT-UHFFFAOYSA-N[1][2]

Molecular Structure
The structural formula of 2'-Hydroxyacetophenone reveals a benzene ring substituted with a

hydroxyl group (-OH) and an acetyl group (-COCH3) at adjacent carbon atoms (ortho position).

This arrangement is key to its chemical reactivity and physical properties.

Caption: 2D chemical structure of 2'-Hydroxyacetophenone.

Experimental Protocols: A Workflow Overview
The synthesis and characterization of 2'-Hydroxyacetophenone involve a series of well-

defined experimental procedures. A typical workflow is illustrated below, providing a logical

sequence from synthesis to final analysis.
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Experimental Workflow for 2'-Hydroxyacetophenone

Characterization Techniques

Starting Materials

Chemical Synthesis
(e.g., Fries rearrangement of phenyl acetate)

Reaction Work-up
(Quenching, Extraction)

Purification
(Distillation or Column Chromatography)

Structural Characterization

NMR Spectroscopy
(¹H, ¹³C) Mass Spectrometry FTIR Spectroscopy

Purity and Data Analysis

Click to download full resolution via product page

Caption: Logical workflow for the synthesis and analysis of 2'-Hydroxyacetophenone.

This guide serves as a foundational reference for professionals engaged in the study and

application of 2'-Hydroxyacetophenone. The provided data and diagrams are intended to

facilitate a deeper understanding of its core molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2'-Hydroxyacetophenone | C8H8O2 | CID 8375 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 2'-Hydroxyacetophenone, 98% | Fisher Scientific [fishersci.ca]

3. scbt.com [scbt.com]

4. medchemexpress.com [medchemexpress.com]

5. Human Metabolome Database: Showing metabocard for 2'-Hydroxyacetophenone
(HMDB0032568) [hmdb.ca]

To cite this document: BenchChem. [2'-Hydroxyacetophenone molecular structure and
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008834#2-hydroxyacetophenone-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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